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For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3',4,6-Tetrahydroxybenzophenone is a polyhydroxylated benzophenone, a class of

compounds that has garnered significant interest in the scientific community for its diverse

biological activities. This document provides a comprehensive overview of the chemical

properties, synthesis, and known biological effects of this specific isomer. Its structure,

featuring hydroxyl groups on both phenyl rings, suggests potential for antioxidant, anti-

inflammatory, and other pharmacological activities. This guide is intended to serve as a

technical resource for researchers and professionals in drug discovery and development.

Chemical and Physical Properties
2,3',4,6-Tetrahydroxybenzophenone, with the IUPAC name (3-hydroxyphenyl)(2,4,6-

trihydroxyphenyl)methanone, is a small molecule with the chemical formula C₁₃H₁₀O₅.[1] A

summary of its key chemical and physical properties is presented in the table below.
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Property Value Source

IUPAC Name
(3-hydroxyphenyl)(2,4,6-

trihydroxyphenyl)methanone
PubChem[1]

Molecular Formula C₁₃H₁₀O₅ PubChem[1]

Molecular Weight 246.21 g/mol PubChem[1]

CAS Number 26271-33-0 PubChem[1]

Appearance Yellow powder BioCrick

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

BioCrick

Melting Point Data not available

Boiling Point Data not available

Spectroscopic Data
Detailed experimental spectroscopic data for 2,3',4,6-Tetrahydroxybenzophenone is not

readily available in the public domain. However, mass spectrometry data from LC-MS

experiments has been reported on PubChem, providing some insight into its fragmentation

patterns.

LC-MS Data Summary:[1]

Precursor Type [M+H]⁺: m/z 247.0601043701172

Precursor Type [M-H]⁻: m/z 245.045547

Synthesis and Purification
A definitive, step-by-step experimental protocol for the synthesis of 2,3',4,6-
Tetrahydroxybenzophenone is not explicitly detailed in the reviewed literature. However,

based on the principles of organic chemistry and protocols for structurally similar compounds, a
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plausible synthetic route is the Friedel-Crafts acylation of phloroglucinol with 3-hydroxybenzoic

acid.

Proposed Synthesis Workflow

Phloroglucinol

Friedel-Crafts Acylation

3-Hydroxybenzoic Acid
Lewis Acid Catalyst
(e.g., AlCl₃, ZnCl₂)

catalyzes

Anhydrous Solvent
(e.g., Nitrobenzene, CS₂)

in

Crude 2,3',4,6-Tetrahydroxybenzophenone

Purification

Pure 2,3',4,6-Tetrahydroxybenzophenone

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 2,3',4,6-Tetrahydroxybenzophenone.

Experimental Protocol (Adapted from similar syntheses)
Materials:

Phloroglucinol

3-Hydroxybenzoic acid

Anhydrous aluminum chloride (AlCl₃) or Zinc Chloride (ZnCl₂)
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Anhydrous nitrobenzene or carbon disulfide (solvent)

Hydrochloric acid (HCl), dilute

Sodium bicarbonate (NaHCO₃) solution, saturated

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvent for extraction (e.g., ethyl acetate)

Silica gel for column chromatography

Appropriate solvents for chromatography (e.g., hexane/ethyl acetate mixture)

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, reflux condenser, and a dropping funnel, add phloroglucinol and the anhydrous

solvent under an inert atmosphere (e.g., nitrogen or argon).

Catalyst Addition: Cool the mixture in an ice bath and slowly add the Lewis acid catalyst

(e.g., AlCl₃) portion-wise while stirring.

Acylating Agent Addition: Dissolve 3-hydroxybenzoic acid in the anhydrous solvent and add it

dropwise to the reaction mixture from the dropping funnel.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and then heat it to a temperature appropriate for the chosen solvent and

catalyst (e.g., 60-80 °C) for several hours. Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Quenching: After the reaction is complete, cool the mixture to room temperature and

carefully pour it into a beaker containing a mixture of crushed ice and dilute HCl to

decompose the aluminum chloride complex.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with an

organic solvent like ethyl acetate. Combine the organic layers.
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Washing: Wash the combined organic layers with water, followed by a saturated NaHCO₃

solution to remove any unreacted acid, and finally with brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter,

and concentrate the solvent under reduced pressure to obtain the crude product.

Purification Protocol
Purification of the crude 2,3',4,6-Tetrahydroxybenzophenone can be achieved by column

chromatography on silica gel.

Column Preparation: Prepare a silica gel column using an appropriate slurry method with a

non-polar solvent (e.g., hexane).

Loading: Dissolve the crude product in a minimal amount of a suitable solvent and adsorb it

onto a small amount of silica gel. Load this onto the prepared column.

Elution: Elute the column with a solvent gradient, starting with a non-polar solvent (e.g.,

hexane) and gradually increasing the polarity by adding a more polar solvent (e.g., ethyl

acetate).

Fraction Collection and Analysis: Collect the fractions and analyze them by TLC to identify

those containing the pure product.

Isolation: Combine the pure fractions and evaporate the solvent to obtain the purified

2,3',4,6-Tetrahydroxybenzophenone. Recrystallization from a suitable solvent system may

be performed for further purification if necessary.

Biological Activities and Signaling Pathways
While the biological activities of many benzophenone derivatives have been explored, specific

data for 2,3',4,6-Tetrahydroxybenzophenone is limited. However, available information

suggests its potential as a bioactive compound.

Antioxidant Activity
2,3',4,6-Tetrahydroxybenzophenone is reported to possess antioxidant properties.[2][3] The

presence of multiple hydroxyl groups on the aromatic rings is a key structural feature that often
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imparts radical scavenging capabilities to phenolic compounds.

Proposed Antioxidant Mechanism:

Reactive Oxygen Species (ROS)
(e.g., •OH, O₂⁻)

Hydrogen Atom Donation

2,3',4,6-Tetrahydroxybenzophenone

THBP Radical
(Stabilized by resonance)

Neutralized ROS
(e.g., H₂O, H₂O₂)

Click to download full resolution via product page

Caption: Proposed mechanism of antioxidant activity for 2,3',4,6-Tetrahydroxybenzophenone.

Anti-inflammatory and Anticancer Potential
While direct evidence for the anti-inflammatory and anticancer activities of 2,3',4,6-
Tetrahydroxybenzophenone is not available, studies on other polyhydroxylated

benzophenones suggest that this compound may also exhibit such properties. For instance,

other benzophenone derivatives have been shown to inhibit the proliferation of various cancer

cell lines and modulate inflammatory pathways.[3] Further research is required to specifically

investigate these potential effects for the 2,3',4,6-isomer and to elucidate the underlying

signaling pathways.

Conclusion
2,3',4,6-Tetrahydroxybenzophenone is a polyhydroxylated aromatic compound with potential

for various biological activities, notably as an antioxidant. While its fundamental chemical

properties are partially characterized, there is a clear need for further research to establish a

detailed profile, including its melting and boiling points, and comprehensive spectroscopic data.

The development of a standardized synthesis and purification protocol would greatly facilitate
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its investigation. Furthermore, in-depth studies are warranted to explore its potential anti-

inflammatory and anticancer effects and to identify the specific cellular signaling pathways it

may modulate. This technical guide provides a foundation for future research into this

promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

